Cas no 2228374-60-3 (3,3,3-trifluoro-2-(5-phenylthiophen-2-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(5-phenylthiophen-2-yl)propan-1-amine
• CAS No: 2228374-60-3
• MF: C₁₃H₁₂F₃NS
• MW: 271.301292419434
• CID: 5825667
• PubChem ID: 165855693
• Update Time: 2025-05-20

3,3,3-trifluoro-2-(5-phenylthiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(5-phenylthiophen-2-yl)propan-1-amine
• 2228374-60-3
• EN300-1876830

• Inchi： 1S/C13H12F3NS/c14-13(15,16)10(8-17)12-7-6-11(18-12)9-4-2-1-3-5-9/h1-7,10H,8,17H2
• InChI Key： OUPMEYNBXNWOKK-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 271.06425505g/mol
• Monoisotopic Mass: 271.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 3,3,3-trifluoro-2-(5-phenylthiophen-2-yl)propan-1-amine

3,3,3-Trifluoro-2-(5-phenylthiophen-2-yl)propan-1-Amine: A Comprehensive Overview

The compound 3,3,3-trifluoro-2-(5-phenylthiophen-2-yl)propan-1-amine (CAS No. 2228374603) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a thiophene ring substituted with a phenyl group and an amine functionality. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of trifluoromethylated amines in drug discovery and materials science. The trifluoromethyl group introduces electronic and steric effects that can significantly influence the reactivity and properties of the molecule. In the case of 3,3,3-trifluoro-2-(5-phenylthiophen-2-yl)propan-1-amine, the trifluoromethyl group enhances the stability of the molecule while also contributing to its unique electronic characteristics. This makes it an attractive candidate for applications in pharmaceuticals, agrochemicals, and specialty chemicals.

The thiophene ring in this compound plays a crucial role in its electronic properties. Thiophene is known for its aromaticity and ability to participate in π-conjugation, which can enhance the molecule's reactivity and stability. The substitution pattern on the thiophene ring further modulates these properties. In this case, the phenyl group attached to the thiophene ring introduces additional aromaticity and increases the molecule's hydrophobicity. This combination of functional groups makes 5-phenylthiophen derivatives highly sought after in organic synthesis.

The amine functionality in propanamine derivatives is another key feature of this compound. Amines are widely used as nucleophiles in various reactions, including alkylation, acylation, and amidation. The presence of an amine group in this molecule allows for further functionalization, enabling the synthesis of more complex structures with tailored properties. Recent research has focused on leveraging such functionalities to develop novel bioactive molecules with improved pharmacokinetic profiles.

From a synthetic perspective, 3,3,3-trifluoro-2-(5-phenylthiophen-2-yl)propanamine can be synthesized through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired scale of production. For instance, the use of palladium-catalyzed cross-coupling reactions has been shown to be highly effective in constructing such complex molecules with high precision.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly alters the electron density distribution across the molecule, which can influence its reactivity in various chemical transformations. These findings have important implications for designing more efficient synthetic pathways and optimizing reaction conditions.

In terms of applications, trifluoromethylated thiophene derivatives like this compound are being explored for their potential in optoelectronic materials. Their unique electronic properties make them suitable candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, their ability to form stable complexes with metal ions opens up possibilities for their use in catalysis and coordination chemistry.

The study of 5-substituted thiophenes has also gained traction due to their role as intermediates in natural product synthesis. Researchers have reported successful applications of such compounds in total syntheses of biologically active molecules, underscoring their importance in medicinal chemistry.

In conclusion, 3,3,3-trifluoro-2-(5-phehnylthiophen ̄ ̄ ̄ -